Cas no 2138126-03-9 (2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid)

• Product Name: 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid
• CAS No: 2138126-03-9
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• CID: 6167528
• PubChem ID: 165496522
• Update Time: 2025-11-01

2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid
• EN300-1139503
• 2,2-difluoro-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]acetic acid
• 2138126-03-9

• Inchi： 1S/C7H5F5N2O2/c1-14-4(6(8,9)5(15)16)2-3(13-14)7(10,11)12/h2H,1H3,(H,15,16)
• InChI Key： TUSZSTARYCOVBJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC(C(F)(F)F)=NN1C)F

Computed Properties

• Exact Mass: 244.02711822g/mol
• Monoisotopic Mass: 244.02711822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid

Recent Advances in the Study of 2,2-Difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic Acid (CAS: 2138126-03-9)

The compound 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid (CAS: 2138126-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyrazole derivative exhibits unique physicochemical properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive molecule in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid, highlighting its efficient production via a multi-step fluorination process. The researchers emphasized the compound's stability under physiological conditions, which is critical for its potential use in vivo. The study also identified key intermediates that could be leveraged for scalable production.

In another groundbreaking study, researchers investigated the compound's interaction with specific enzyme targets, particularly those involved in inflammatory pathways. The results demonstrated that 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with a selectivity profile that surpasses existing nonsteroidal anti-inflammatory drugs (NSAIDs). This finding opens new avenues for developing safer anti-inflammatory agents with reduced gastrointestinal side effects.

Further research has explored the compound's potential in oncology. A preclinical study revealed that 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid exhibits cytotoxic effects against certain cancer cell lines, particularly those with upregulated fluoropyrazole metabolism. The study suggested that the compound's mechanism involves the induction of apoptosis via mitochondrial pathways, making it a candidate for further investigation in combination therapies.

The pharmacokinetic profile of 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid was also evaluated in a recent pharmacokinetics study. The compound demonstrated favorable absorption and distribution properties, with a half-life that supports once-daily dosing in clinical settings. However, researchers noted the need for further optimization to improve its metabolic stability and reduce potential drug-drug interactions.

In summary, the latest research on 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid (CAS: 2138126-03-9) underscores its versatility and potential in drug development. From its synthetic accessibility to its promising biological activities, this compound represents a valuable scaffold for future therapeutic innovations. Ongoing studies are expected to further elucidate its applications in inflammation, oncology, and beyond.